Cas no 869945-43-7 (4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid)

4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid is a heterocyclic compound featuring both a benzoic acid moiety and a 1,2,4-triazole ring with an amino substituent. This structure imparts versatility in coordination chemistry and potential applications in medicinal chemistry, particularly as a ligand or building block for bioactive molecules. The presence of the carboxylic acid group enables further functionalization, while the triazole ring contributes to metal-binding properties, making it useful in catalysis or material science. Its balanced polarity and reactive sites enhance solubility and reactivity in synthetic applications. The compound is of interest in pharmaceutical research due to its potential as a scaffold for drug development, particularly in antimicrobial or anticancer agents.
4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid structure
869945-43-7 structure
Product Name:4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid
CAS No:869945-43-7
MF:C10H10N4O2
MW:218.2120013237
MDL:MFCD04969619
CID:3059233
PubChem ID:19614621
Update Time:2025-10-22

4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid
    • STK349573
    • MFCD04969619
    • 4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoicacid
    • AKOS000309915
    • 869945-43-7
    • 4-[(3-amino-1,2,4-triazol-1-yl)methyl]benzoic acid
    • 4-[(3-amino-1H-1,2,4-triazol-1-yl)methyl]benzoic acid
    • MDL: MFCD04969619
    • Inchi: 1S/C10H10N4O2/c11-10-12-6-14(13-10)5-7-1-3-8(4-2-7)9(15)16/h1-4,6H,5H2,(H2,11,13)(H,15,16)
    • InChI Key: ARSPWZRRUBFIIX-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)CN1C=NC(N)=N1)=O

Computed Properties

  • Exact Mass: 218.08037557Da
  • Monoisotopic Mass: 218.08037557Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 94Ų

4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid Pricemore >>

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